Cas no 886494-49-1 ( )
structure
Product Name:
CAS No:886494-49-1
MF:C12H15N3S
MW:233.332600831985
CID:871391
PubChem ID:7174019
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-(2,4-DIMETHYLPHENYL)-5-METHYL-2(3H)-THIAZOLONE HYDRAZONE
- 886494-49-1
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- Inchi: 1S/C12H15N3S/c1-7-4-5-10(8(2)6-7)11-9(3)16-12(14-11)15-13/h4-6H,13H2,1-3H3,(H,14,15)
- InChI Key: OIIGJTFAIWTMGZ-UHFFFAOYSA-N
- SMILES: S1C(NN)=NC(=C1C)C1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 233.09866866g/mol
- Monoisotopic Mass: 233.09866866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 79.2Ų
Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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